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Compound of Interest

Compound Name: 1H-tetrazol-5-ylurea

Cat. No.: B8739596

For researchers, scientists, and drug development professionals, this guide provides a
comparative overview of the high-energy material 1H-tetrazol-5-ylurea against the well-
established benchmarks, RDX and HMX. Due to a lack of publicly available experimental data
for 1H-tetrazol-5-ylurea's energetic properties, this guide presents a combination of
experimental data for RDX and HMX and the known physical properties of 1H-tetrazol-5-
ylurea. The methodologies for key performance indicator testing are also detailed to provide a
framework for future experimental evaluation.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key performance metrics for 1H-tetrazol-5-ylurea, RDX,
and HMX. It is important to note that the energetic properties for 1H-tetrazol-5-ylurea are not
available in the reviewed literature and await experimental determination.
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RDX HMX (Octahydro-

1H-Tetrazol-5- . .

Property | (Cyclotrimethylenet 1,3,5,7-tetranitro-
urea

v rinitramine) 1,3,5,7-tetrazocine)
Chemical Formula C2HaNeO (CHz2N202)3 CaHsNsOs
Density (g/cm3) 2.35[1] 1.80[2] 1.91[3][4]
Detonation Velocity ]

Not Available 8750[2] 9100[5]
(m/s)
Detonation Pressure )

Not Available ~34[6] 39.0 - 41.5[3][4]
(GPa)
Impact Sensitivity (J) Not Available 7.4 - 23[7] 7 - 54[8]
Friction Sensitivity (N)  Not Available 120[9] 120 - 240[8]
Thermal ) Starts at ~170, melts

N Not Available Onset at 277.9

Decomposition (°C) at 204[2]

Experimental Protocols

The determination of the energetic properties of high-energy materials involves a series of
standardized experimental tests. Below are the methodologies for the key parameters
presented in the comparison table.

Detonation Velocity and Pressure

Detonation velocity, the speed at which a detonation wave propagates through an explosive, is
a primary performance characteristic. Several methods are employed for its measurement:

» Rate Stick Test: Acommon method involves filling a cylinder of a specific diameter with the
explosive material. Probes, such as pressure pin gauges, are placed at known distances
along the cylinder to record the arrival time of the detonation wave. The velocity is then
calculated from the distance and time data.

o Optical Techniques: High-speed cameras can be used to capture the shock wave generated
by the detonation. By analyzing the images and the known framing rate of the camera, the
velocity of the shock wave, and consequently the detonation velocity, can be determined.
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Detonation pressure, the pressure at the detonation front, is often calculated from the
detonation velocity and the initial density of the explosive using the Chapman-Jouguet theory.

[5]

Sensitivity to Mechanical Stimuli

The sensitivity of an explosive to initiation by external stimuli such as impact and friction is a
critical safety parameter.

e Impact Sensitivity: The BAM (Bundesanstalt fur Materialforschung und -prtfung) drop
hammer test is a standard method. In this test, a sample of the explosive is subjected to the
impact of a falling weight from varying heights. The impact energy at which a 50% probability
of initiation occurs is determined.

« Friction Sensitivity: The BAM friction apparatus is used to determine the sensitivity of an
explosive to friction. The material is placed on a porcelain plate and subjected to a moving,
weighted porcelain pin. The load at which initiation occurs is recorded.

Thermal Stability

The thermal stability of an energetic material is its ability to withstand high temperatures without

decomposing.

 Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These
techniques are used to determine the decomposition temperature of a material. A small
sample is heated at a controlled rate, and changes in heat flow (DSC) and mass (TGA) are
monitored. The onset temperature of decomposition is a key indicator of thermal stability.

Synthesis of 1H-Tetrazol-5-ylurea

While a specific, detailed experimental protocol for the synthesis of 1H-tetrazol-5-ylurea was
not found in the reviewed literature, a general and common method for the synthesis of 5-
substituted-1H-tetrazoles involves the [3+2] cycloaddition of a nitrile with an azide. For 1H-
tetrazol-5-ylurea, a potential synthetic route could involve the reaction of cyanoguanidine with
sodium azide.

Logical Framework and Experimental Workflow
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The following diagrams illustrate the logical comparison between the materials and a typical
experimental workflow for characterizing a new energetic material.
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Click to download full resolution via product page

Figure 1: Logical comparison of energetic materials, highlighting the data gap for 1H-tetrazol-
5-ylurea.
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Figure 2: A generalized experimental workflow for the characterization of a novel energetic
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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